Cas no 1396782-72-1 (N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide
• CAS No: 1396782-72-1
• MF: C₁₅H₂₅NO₃S
• MW: 299.428903341293
• CID: 5806265
• PubChem ID: 71787614
• Update Time: 2025-06-25

N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide
• AKOS024536527
• VU0535223-1
• F6190-0747
• N-(3-hydroxy-4,4-dimethylpentyl)-1-(m-tolyl)methanesulfonamide
• 1396782-72-1

• Inchi： 1S/C15H25NO3S/c1-12-6-5-7-13(10-12)11-20(18,19)16-9-8-14(17)15(2,3)4/h5-7,10,14,16-17H,8-9,11H2,1-4H3
• InChI Key： URLUJKKSXIQAAT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCCC(C(C)(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 299.15551483g/mol
• Monoisotopic Mass: 299.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide

Research Briefing on N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide (CAS: 1396782-72-1)

N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide (CAS: 1396782-72-1) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The synthesis of N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's solubility, stability, and pharmacokinetic properties have been evaluated in preclinical studies, revealing promising characteristics for further development.

Recent research has focused on the compound's interaction with specific molecular targets. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its selectivity and potency have been compared to existing sulfonamide-based therapeutics, highlighting its competitive edge in terms of efficacy and safety.

In vivo studies have further validated the therapeutic potential of N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide. Animal models of disease have shown significant reduction in pathological markers following treatment with this compound. These findings are supported by histopathological analyses and biomarker assessments, which indicate minimal off-target effects and a favorable toxicity profile.

The compound's mechanism of action appears to involve the modulation of cellular signaling pathways, particularly those related to oxidative stress and immune response. Transcriptomic and proteomic analyses have identified several downstream effects, including the upregulation of anti-inflammatory cytokines and the downregulation of pro-inflammatory mediators. These insights provide a foundation for understanding its broad-spectrum activity.

Despite these promising results, challenges remain in the development of N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(3-hydroxy-4,4-dimethylpentyl)-1-(3-methylphenyl)methanesulfonamide represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique pharmacological profile and demonstrated efficacy in preclinical models warrant continued exploration. Future research should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development.